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Compound of Interest

Compound Name: nor-6alpha-Oxycodol

Cat. No.: B593783

For Immediate Implementation: This document provides essential safety and logistical
guidance for laboratory personnel handling the analytical reference material, nor-6alpha-
Oxycodol. Due to its structural similarity to potent opioids, a highly cautious approach is
mandatory to ensure personnel safety and prevent occupational exposure.

Nor-6alpha-Oxycodol is a metabolite of the potent opioid analgesic, oxycodone. While a
specific Safety Data Sheet (SDS) may not classify it as hazardous under the Globally
Harmonized System (GHS), its opioid-like structure necessitates handling with the same level
of precaution as other highly potent compounds. The primary routes of occupational exposure
to similar compounds include inhalation of airborne particles, direct skin or eye contact, and
ingestion.

Personal Protective Equipment (PPE) and Exposure
Control

To mitigate the risks associated with handling nor-6alpha-Oxycodol, a comprehensive PPE
and engineering control strategy is required. Given the absence of a specific Occupational
Exposure Limit (OEL) for this compound, a surrogate OEL based on the more extensively
studied opioid, fentanyl, will be adopted.
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Recommended
Parameter o o Source
Limit/Guideline
) 8-hour Time-Weighted Average
Surrogate Occupational ]
(TWA): 0.1 ug/ms3 (as inhalable  [1][2]

Exposure Limit (OEL) )
fraction for fentanyl)

Short-Term Exposure Limit 0.3 pg/m3 (not to exceed 30 o
(STEL) minutes in a work period)
Ceiling Limit 0.5 pg/m?3 (at any time) [1]

Recommended Personal Protective Equipment

The following table outlines the minimum PPE requirements for handling nor-6alpha-

Oxycodol powder.
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Personal Protective o
Body Part . Standard/Specification
Equipment

A NIOSH-approved P100
filtering facepiece respirator or
) a higher level of protection,
Respiratory ) NIOSH P100
such as a Powered Air-
Purifying Respirator (PAPR)

with a HEPA filter.

Double-gloving with powder-
free nitrile gloves. The outer

Hands glove should be disposed of ASTM D6319
immediately after handling the

compound.

Chemical safety goggles or a
Eyes _ ANSI 787.1
full-face shield.

Disposable coveralls with
elastic cuffs or a lab coat with

Body _
a disposable gown worn over

it.

Closed-toe shoes with
Feet _
disposable shoe covers.

Operational Plan for Handling nor-6alpha-Oxycodol

Adherence to a strict, step-by-step operational plan is critical to minimize the risk of exposure
during the handling of nor-6alpha-Oxycodol.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the outer packaging for any signs of damage or
leakage. If compromised, do not open and follow emergency spill procedures.

o Storage: Store the compound in its original, clearly labeled container in a secure, locked, and
well-ventilated area, away from incompatible materials. Access should be restricted to
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authorized personnel only.

Preparation and Use (Analytical Standard Preparation)

This protocol outlines the safe preparation of a stock solution from the powdered reference
material.

o Work Area Preparation: All handling of powdered nor-6alpha-Oxycodol must be conducted
within a certified chemical fume hood or a containment ventilated enclosure (CVE) to control
airborne particles. The work surface should be lined with absorbent, disposable bench paper.

e Donning PPE: Before entering the designated handling area, don the required PPE as
specified in the table above.

» Weighing:

o Carefully transfer the required amount of nor-6alpha-Oxycodol powder from the storage
vial to a pre-tared weighing vessel using a dedicated spatula.

o Perform all weighing operations on an analytical balance located inside the fume hood or
CVE.

o Minimize the creation of dust by handling the powder gently.

e Solubilization:

[¢]

Add the appropriate solvent to the weighing vessel containing the powder.

[¢]

Gently swirl or sonicate the vessel to ensure complete dissolution.

[e]

Transfer the resulting solution to a volumetric flask or other appropriate container.

o

Rinse the weighing vessel with additional solvent and add the rinsate to the final container
to ensure a quantitative transfer.

e Post-Handling:

o Securely cap all containers.
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o Decontaminate all surfaces and equipment used in the process.

o Doff PPE in the designated area, ensuring no cross-contamination. Dispose of all
disposable items as hazardous waste.

o Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of nor-6alpha-Oxycodol and contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

Waste Stream Disposal Procedure

Dispose of as hazardous chemical waste in
accordance with institutional and local

Unused nor-6alpha-Oxycodol Powder ] ] .
regulations. Do not dispose of down the drain or

in regular trash.

) ] ) ) Place in a designated, labeled hazardous waste
Contaminated Labware (e.g., pipette tips, vials) )
container.

All disposable PPE (gloves, gown, shoe covers,
Contaminated PPE etc.) must be placed in a sealed bag and

disposed of as hazardous waste.

) Collect in a clearly labeled, sealed hazardous
Solutions of nor-6alpha-Oxycodol ) ] )
waste container for chemical waste disposal.

Emergency Spill Protocol

In the event of a spill, immediate and decisive action is required.
o Evacuate: Immediately evacuate the affected area and alert nearby personnel.
 |solate: Secure the area to prevent unauthorized entry.

» Report: Notify the laboratory supervisor and the institutional environmental health and safety
(EHS) department.
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e Cleanup (Trained Personnel Only):
o Don appropriate PPE, including respiratory protection.
o For small powder spills, gently cover with a damp paper towel to avoid aerosolization.

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

o Carefully collect all contaminated materials and place them in a sealed, labeled hazardous

waste container.

o Decontaminate the spill area with an appropriate cleaning agent, followed by a rinse with

water.

Visual Workflow and Relationship Diagrams

To further clarify the procedural steps and logical relationships in handling nor-6alpha-
Oxycodol, the following diagrams are provided.

[ Preparation Handling Cleanup & Disposal }

Click to download full resolution via product page

Caption: Workflow for the safe handling of nor-6alpha-Oxycodol as an analytical standard.
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Caption: Logical flow of actions in the event of a nor-6alpha-Oxycodol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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